Cas no 881674-29-9 (methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate)

Methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate is a brominated pyrrole derivative with a methyl ester functional group, serving as a versatile intermediate in organic synthesis. Its key structural features—a bromine substituent and a methyl ester—make it valuable for further functionalization, particularly in heterocyclic chemistry and pharmaceutical research. The compound’s reactivity allows for selective cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of complex pyrrole-based scaffolds. The methyl ester group also provides a handle for hydrolysis or transesterification, enabling downstream modifications. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, owing to its well-defined reactivity and stability under standard synthetic conditions.
methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate structure
881674-29-9 structure
Product Name:methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate
CAS No:881674-29-9
MF:C7H8BrNO2
MW:218.047921180725
CID:1916997
PubChem ID:66924763
Update Time:2025-06-09

methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxylic acid, 5-bromo-4-methyl-, methyl ester
    • methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate
    • MLKAVNNWGFMCSZ-UHFFFAOYSA-N
    • EN300-1628559
    • Methyl5-bromo-4-methyl-1H-pyrrole-3-carboxylate
    • SCHEMBL1156403
    • DB-370937
    • AT33807
    • CS-0457779
    • 881674-29-9
    • Inchi: 1S/C7H8BrNO2/c1-4-5(7(10)11-2)3-9-6(4)8/h3,9H,1-2H3
    • InChI Key: MLKAVNNWGFMCSZ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C)C(C(=O)OC)=CN1

Computed Properties

  • Exact Mass: 216.97384Da
  • Monoisotopic Mass: 216.97384Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 42.1Ų

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Amadis Chemical Company Limited
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(CAS:881674-29-9)Methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate
Order Number:A936443
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:19
Price ($):808.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:881674-29-9)Methyl 5-bromo-4-methyl-1H-pyrrole-3-carboxylate
A936443
Purity:99%
Quantity:1g
Price ($):808.0
Email